(2R)-2-(4-Methoxypyridin-2-yl)propanoic acid

• IUPAC Name: (2R)-2-(4-methoxypyridin-2-yl)propanoic acid
• InChI: InChI=1S/C9H11NO3/c1-6(9(11)12)8-5-7(13-2)3-4-10-8/h3-6H,1-2H3,(H,11,12)/t6-/m1/s1
• InChI Key: IFBRYZKDMQXUQN-ZCFIWIBFSA-N
• Canonical SMILES: CC(C1=NC=CC(=C1)OC)C(=O)O
• Isomeric SMILES: C[C@H](C1=NC=CC(=C1)OC)C(=O)O
• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• CAS No.: 2248200-14-6

Description

“(2R)-2-(4-Methoxypyridin-2-yl)propanoic acid” is a compound that contains a pyridine ring, which is a basic aromatic heterocyclic compound similar to benzene, and it’s substituted with a methoxy group at the 4th position. The “2R” indicates the configuration of the chiral carbon in the propanoic acid part of the molecule.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyridine ring, a methoxy group, and a propanoic acid group. The exact structure would depend on the specific arrangement and orientation of these groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the pyridine ring and the propanoic acid group. The pyridine ring is aromatic and relatively stable, but can undergo electrophilic substitution reactions. The propanoic acid group can participate in typical carboxylic acid reactions, such as esterification.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a carboxylic acid group would likely make the compound acidic. The compound is likely to be a solid at room temperature.

Safety and Hazards

As with any chemical compound, handling “(2R)-2-(4-Methoxypyridin-2-yl)propanoic acid” would require appropriate safety precautions. It’s important to use personal protective equipment and follow standard laboratory safety procedures.

Future Directions

The study of pyridine derivatives is a rich field with many potential applications in pharmaceuticals and materials science. Future research could explore the synthesis, characterization, and potential applications of "(2R)-2-(4-Methoxypyridin-2-yl)propanoic acid".